Cas no 676274-90-1 (2-((1-Methyl-1H-pyrrol-2-yl)methyl)malononitrile)

2-((1-Methyl-1H-pyrrol-2-yl)methyl)malononitrile structure
676274-90-1 structure
Product Name:2-((1-Methyl-1H-pyrrol-2-yl)methyl)malononitrile
CAS No:676274-90-1
MF:C9H9N3
MW:159.187861204147
CID:966451
PubChem ID:45088599
Update Time:2025-04-19

2-((1-Methyl-1H-pyrrol-2-yl)methyl)malononitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(1-methyl-1H-pyrrol-2-yl)methyl]- (9CI)
    • 2-((1-Methyl-1H-pyrrol-2-yl)methyl)malononitrile
    • 676274-90-1
    • Inchi: 1S/C9H9N3/c1-12-4-2-3-9(12)5-8(6-10)7-11/h2-4,8H,5H2,1H3
    • InChI Key: XBEIMDMRKKJFHY-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC=C1CC(C#N)C#N

Computed Properties

  • Exact Mass: 159.08
  • Monoisotopic Mass: 159.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5A^2
  • XLogP3: 0.6

2-((1-Methyl-1H-pyrrol-2-yl)methyl)malononitrile Related Literature

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